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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551 Get Quote

This technical support center provides guidance on the safe handling of CAY10526 in a

laboratory setting. The information is compiled from publicly available product data and general

laboratory safety protocols. It is crucial to obtain and review the complete Safety Data Sheet

(SDS) from your supplier before handling this compound.

Frequently Asked Questions (FAQs)
Q1: What is CAY10526 and what are its primary hazards?

CAY10526 is a chemical compound with the CAS Number 938069-71-7 and molecular formula

C₁₂H₇BrO₃S. It functions as an inhibitor of prostaglandin E₂ (PGE₂) production.[1] According to

product information, this material should be considered hazardous.[2] Users are advised to

avoid ingestion, inhalation, and contact with eyes, skin, or clothing.[2]

Q2: What are the recommended storage conditions for CAY10526?

Proper storage is crucial to maintain the stability of CAY10526. The recommended storage

conditions for the solid compound and its stock solutions are summarized in the table below.
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Form
Storage
Temperature

Duration Special Conditions

Crystalline Solid -20°C ≥ 4 years

Stock Solution in

DMSO
-80°C 6 months

Sealed, away from

moisture and light.

Aliquot to prevent

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
-20°C 1 month

Sealed, away from

moisture and light.

Aliquot to prevent

repeated freeze-thaw

cycles.

Q3: What personal protective equipment (PPE) should I wear when handling CAY10526?

While a specific SDS is not publicly available, standard laboratory practice for handling

hazardous chemicals dictates the use of the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

there is a risk of generating dust or aerosols, a respirator may be necessary.

Troubleshooting Guide
Problem: I need to prepare a stock solution of CAY10526. What solvents can I use?

Solution: CAY10526 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[2] For aqueous buffers, it is sparingly soluble.[2] It is recommended

to first dissolve the compound in DMSO and then dilute it with the aqueous buffer of choice.[2]
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Problem: I have accidentally spilled a small amount of CAY10526 powder.

Solution: In case of a small spill, follow these general steps:

Evacuate and Alert: Inform others in the immediate area.

Wear appropriate PPE: Ensure you are wearing gloves, a lab coat, and eye protection.

Contain the spill: Use an absorbent material to gently cover the powder and prevent it from

becoming airborne.

Clean-up: Carefully collect the absorbed material and place it in a sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Dispose of waste: All contaminated materials must be disposed of as hazardous waste

according to your institution's guidelines.

Experimental Protocols
Protocol: Preparation of a CAY10526 Stock Solution

This protocol outlines the steps for preparing a stock solution of CAY10526.

Materials:

CAY10526 (crystalline solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

1. Equilibrate the CAY10526 vial to room temperature before opening.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Weigh the desired amount of CAY10526 in a tared, sterile microcentrifuge tube.

3. Add the calculated volume of DMSO to achieve the desired concentration.

4. Vortex briefly to dissolve the solid completely.

5. Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.

6. Label the aliquots clearly with the compound name, concentration, date, and your initials.

7. Store the aliquots at -20°C or -80°C as recommended.
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Caption: A workflow diagram illustrating the key steps for safely handling CAY10526 in the

laboratory.
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Click to download full resolution via product page

Caption: A decision-making flowchart for responding to a small spill of CAY10526.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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